Cas no 2229135-24-2 ((3-bromopyridin-2-yl)methyl sulfamate)

• Product Name: (3-bromopyridin-2-yl)methyl sulfamate
• CAS No: 2229135-24-2
• MF: C₆H₇BrN₂O₃S
• MW: 267.100379228592
• CID: 6166143
• PubChem ID: 165885147
• Update Time: 2025-05-19

(3-bromopyridin-2-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (3-bromopyridin-2-yl)methyl sulfamate
• 2229135-24-2
• EN300-1989822

• Inchi： 1S/C6H7BrN2O3S/c7-5-2-1-3-9-6(5)4-12-13(8,10)11/h1-3H,4H2,(H2,8,10,11)
• InChI Key： DLJKLCCAEKPMQY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1COS(N)(=O)=O

Computed Properties

• Exact Mass: 265.93608g/mol
• Monoisotopic Mass: 265.93608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 90.7Ų

Additional information on (3-bromopyridin-2-yl)methyl sulfamate

Comprehensive Overview of (3-bromopyridin-2-yl)methyl sulfamate (CAS No. 2229135-24-2): Properties, Applications, and Research Insights

The chemical compound (3-bromopyridin-2-yl)methyl sulfamate (CAS No. 2229135-24-2) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This sulfamate derivative, characterized by its bromopyridine core, offers a versatile scaffold for synthetic modifications, making it a valuable intermediate in organic synthesis. Researchers and industry professionals are increasingly exploring its role in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

One of the key features of (3-bromopyridin-2-yl)methyl sulfamate is its sulfamate functional group, which is known for enhancing bioavailability and metabolic stability in bioactive molecules. This property has led to its investigation in the development of enzyme inhibitors, particularly those targeting sulfatases and other hydrolases. The presence of the bromine atom at the 3-position of the pyridine ring further enables diverse cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in modern medicinal chemistry.

In the context of user search trends, queries like "sulfamate derivatives in drug design" and "bromopyridine applications 2024" reflect growing interest in this compound's potential. Recent studies highlight its utility in designing small-molecule therapeutics for neurological disorders, leveraging its ability to modulate neurotransmitter activity. Additionally, its agrochemical relevance is underscored by searches for "novel pesticide intermediates," as it serves as a precursor for compounds with insecticidal and fungicidal properties.

From a synthetic chemistry perspective, CAS No. 2229135-24-2 is often discussed in forums and publications focusing on heterocyclic compound synthesis. Its stability under various reaction conditions and compatibility with green chemistry protocols (e.g., solvent-free reactions) align with the industry's shift toward eco-friendly manufacturing. This adaptability makes it a candidate for high-throughput screening libraries, a topic frequently searched by pharmaceutical researchers.

Quality control and analytical characterization of (3-bromopyridin-2-yl)methyl sulfamate are critical for its commercial and research applications. Techniques such as HPLC-MS and NMR spectroscopy are commonly employed to verify purity, as highlighted in queries like "analytical methods for sulfamate compounds." Regulatory compliance, particularly in REACH and FDA submissions, further drives the demand for well-documented spectral data and safety profiles.

Looking ahead, the compound's potential in bioconjugation and proteomics is an emerging area of interest. Searches for "pyridine-based bioconjugates" and "sulfamate probes" indicate its utility in developing diagnostic tools and targeted therapies. Collaborative efforts between academia and industry are expected to unlock new applications, reinforcing its position as a multifunctional building block in chemical sciences.